Cas no 1205839-16-2 (1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole
• CAS No: 1205839-16-2
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 5075733
• Update Time: 2026-03-01

1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C9H15ClN2/c1-4-5-6-12-8(3)9(10)7(2)11-12/h4-6H2,1-3H3
• InChI Key： ZOQCTEACHHYWCE-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C(Cl)=C1C)CCC

Additional information on 1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole

1-Butyl-4-chloro-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1205839-16-2, commonly referred to as 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This molecule belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms at positions 1 and 3. The pyrazole framework is known for its versatility and reactivity, making it a valuable building block in various chemical syntheses.

The structure of 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole is characterized by a pyrazole ring with substituents at positions 1, 3, 4, and 5. Specifically, the molecule features a butyl group (-CH₂CH₂CH₂CH₃) attached to position 1, a chlorine atom at position 4, and methyl groups (-CH₃) at positions 3 and 5. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its applications in diverse chemical reactions and material assemblies.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery. For instance, researchers have explored the use of pyrazole-containing compounds as inhibitors of various enzymes, including kinases and proteases. The chlorine substituent in this compound is particularly interesting due to its ability to participate in hydrogen bonding and π-interactions, which are essential for binding to biological targets. Moreover, the methyl groups at positions 3 and 5 provide steric bulk that can modulate the pharmacokinetic properties of the molecule.

In addition to its biological applications, 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole has been investigated for its role in organic synthesis as a versatile intermediate. Its reactivity stems from the electron-deficient nature of the pyrazole ring, which can undergo various nucleophilic substitutions and cycloaddition reactions. For example, recent research has demonstrated that this compound can serve as a precursor for the synthesis of metalloporphyrins—a class of macrocyclic compounds with applications in catalysis and photovoltaics.

The synthesis of 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole typically involves multi-step processes that combine nucleophilic aromatic substitution with alkylation or methylation reactions. One common approach involves the reaction of chloropyridine derivatives with appropriate nucleophiles under high temperature conditions. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity.

From an environmental standpoint, understanding the degradation pathways of pyrazole derivatives is crucial for assessing their impact on ecosystems. Recent studies have shown that compounds like 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole can undergo microbial degradation under aerobic conditions. However, their persistence in certain environments remains a topic of ongoing research.

In conclusion, CAS No. 1205839-16-2, or 1-butyl-4-chloro-3,5-dimethyl-1H-pyrazole, represents a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure enables it to participate in diverse chemical transformations and interactions with biological systems. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.